Cas no 139676-73-6 (Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester)
139676-73-6 structure
Product Name:Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester
CAS No:139676-73-6
MF:C15H20FIO2
MW:378.220980644226
CID:1279163
Update Time:2024-08-04
Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester
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- Inchi: 1S/C15H20FIO2/c1-3-5-11(2)6-4-9-19-15(18)13-8-7-12(17)10-14(13)16/h7-8,10-11H,3-6,9H2,1-2H3
- InChI Key: SYCNLPWTNVWLLD-UHFFFAOYSA-N
- SMILES: C(OCCCC(C)CCC)(=O)C1=CC=C(I)C=C1F
Computed Properties
- Exact Mass: 378.0488
Experimental Properties
- Density: 1.403±0.06 g/cm3(Predicted)
- Boiling Point: 382.6±32.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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